![molecular formula C18H16BrN5O3 B2646709 ethyl 5-amino-1-(5-((4-bromophenyl)carbamoyl)pyridin-2-yl)-1H-pyrazole-4-carboxylate CAS No. 1171755-92-2](/img/structure/B2646709.png)
ethyl 5-amino-1-(5-((4-bromophenyl)carbamoyl)pyridin-2-yl)-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a pyrazole derivative, which is a class of organic compounds containing a five-membered aromatic ring with three carbon atoms, two nitrogen atoms, and at least one double bond. Pyrazole derivatives are known for their various biological activities and are used in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, contains a pyrazole ring and a pyridine ring, which are both aromatic. It also has an ethyl carboxylate group, an amino group, and a carbamoyl group attached to the bromophenyl group .Chemical Reactions Analysis
As a pyrazole derivative, this compound could potentially undergo various chemical reactions typical of aromatic compounds, such as electrophilic substitution. The presence of functional groups like the carboxylate and the amino group could also enable other types of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could impact its solubility in different solvents .Scientific Research Applications
Synthesis and Chemical Reactivity
Researchers have been exploring the synthesis and chemical reactivity of related ethyl pyrazole carboxylate derivatives. These compounds are utilized in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones through cyclocondensation with 1,3-dicarbonyl compounds, indicating their potential as precursors for novel organic compounds with specific structural features (Lebedˈ et al., 2012). Additionally, the facile synthesis of pyrazolo[3,4-b]pyridine derivatives from pyrazole-5-amine derivatives highlights the versatility of these compounds in creating N-fused heterocycles (Ghaedi et al., 2015).
Potential Pharmaceutical Applications
Several studies have focused on the potential pharmaceutical applications of related ethyl pyrazole carboxylate derivatives. For example, thiazole-aminopiperidine hybrid analogues containing similar structural motifs have shown promise as Mycobacterium tuberculosis GyrB inhibitors, with one compound demonstrating significant antituberculosis activity and minimal cytotoxicity (Jeankumar et al., 2013). Moreover, novel pyrazole derivatives have been evaluated for their antimicrobial and anticancer properties, suggesting that structural analogues of ethyl 5-amino-1-(5-((4-bromophenyl)carbamoyl)pyridin-2-yl)-1H-pyrazole-4-carboxylate could have potential therapeutic applications (Hafez et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 5-amino-1-[5-[(4-bromophenyl)carbamoyl]pyridin-2-yl]pyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN5O3/c1-2-27-18(26)14-10-22-24(16(14)20)15-8-3-11(9-21-15)17(25)23-13-6-4-12(19)5-7-13/h3-10H,2,20H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDAKTANJBBDOIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC=C(C=C2)C(=O)NC3=CC=C(C=C3)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.